Cas no 39518-95-1 (2-Cyano-N-methylbenzamide)
2-Cyano-N-methylbenzamide structure
Product Name:2-Cyano-N-methylbenzamide
CAS No:39518-95-1
MF:C9H8N2O
MW:160.17262172699
CID:1022462
Update Time:2023-08-02
2-Cyano-N-methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 2-cyano-N-methyl- (9CI)
- 2-cyano-N-methylbenzamide
- BENZAMIDE, 2-CYANO-N-METHYL-
- 2-Cyano-N-methylbenzamide
-
- Inchi: 1S/C9H8N2O/c1-11-9(12)8-5-3-2-4-7(8)6-10/h2-5H,1H3,(H,11,12)
- InChI Key: VSERMWPCCMYTSX-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1C#N)NC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 216
- Topological Polar Surface Area: 52.9
2-Cyano-N-methylbenzamide Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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